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Compound of Interest

Compound Name: 5,6-Dimethylpyrazin-2(1H)-one

Cat. No.: B1338508

For Researchers, Scientists, and Drug Development Professionals
Introduction

5,6-Dimethylpyrazin-2(1H)-one is a heterocyclic organic compound belonging to the
pyrazinone class. Pyrazinone derivatives are of significant interest to the scientific community
due to their diverse biological activities, which include antimicrobial, anticancer, and anti-
inflammatory properties. This technical guide provides a comprehensive review of the available
literature on 5,6-Dimethylpyrazin-2(1H)-one, including its chemical and physical properties,
potential therapeutic applications, and a generalized synthetic approach. While specific
experimental data for this particular compound is limited in publicly accessible literature, this
guide aims to provide a valuable resource by summarizing the known information and
presenting data on closely related analogs.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 5,6-Dimethylpyrazin-2(1H)-one is
presented in the table below. It is important to note that some of these values are predicted and
have not been experimentally verified.
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Property Value Source
CAS Number 57229-36-4 [1][2][3]
Molecular Formula CeHsN20 [1][2]
Molecular Weight 124.14 g/mol [2]
Appearance Light 'brown to brown solid 4]
(predicted)

Melting Point 200-201 °C [4]

pKa 11.78 + 0.60 (predicted) [4]
XlogP 0.0 (predicted) [5]

Synthesis

A specific, detailed experimental protocol for the synthesis of 5,6-Dimethylpyrazin-2(1H)-one
IS not readily available in the surveyed literature. However, a general approach for the
synthesis of 2(1H)-pyrazinones involves the condensation of an a-amino amide with a 1,2-
dicarbonyl compound.[6] For the synthesis of 5,6-Dimethylpyrazin-2(1H)-one, this would likely
involve the reaction of 2,3-butanedione (diacetyl) with glycinamide.

A plausible synthetic workflow is illustrated below.

2,3-Butanedione
) @ondensation Intermediatej—CWPG,6-DimethylpyraZin'Z(lH)'Ona
Glycinamide

Treatment with Incubation Cytotoxicity Assay Data Analysis
Catzzy Call Gz 5,6-Dimethylpyrazin-2(1H)-one (e.g., 24, 48, 72h) ] > [ (.g., MTT, XTT) (IC50 determination)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1338508?utm_src=pdf-body-img
https://www.benchchem.com/product/b1338508?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. calpaclab.com [calpaclab.com]

2. cyclicpharma.com [cyclicpharma.com]

3. 3,6-Dimethylpyrazin-2-ol | C6H8N20 | CID 12565999 - PubChem
[pubchem.ncbi.nim.nih.gov]

4. 5,6-diMethylpyrazin-2-ol | 57229-36-4 [chemicalbook.com]

5. mdpi.com [mdpi.com]

6. eresearchco.com [eresearchco.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 5,6-Dimethylpyrazin-
2(1H)-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1338508#5-6-dimethylpyrazin-2-1h-one-literature-
review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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